Cas no 40332-25-0 ((S)-Methyl 2-(2-(2-methyl-1H-benzo[d]imidazol-1-yl)acetamido)-3-phenylpropanoate)

• Product Name: (S)-Methyl 2-(2-(2-methyl-1H-benzo[d]imidazol-1-yl)acetamido)-3-phenylpropanoate
• CAS No: 40332-25-0
• MF: C₂₀H₂₁N₃O₃
• MW: 351.399044752121
• CID: 55203
• PubChem ID: 25067304
• Update Time: 2025-10-29

(S)-Methyl 2-(2-(2-methyl-1H-benzo[d]imidazol-1-yl)acetamido)-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 2-(2-(2-methyl-1H-benzo[d]imidazol-1-yl)acetamido)-3-phenylpropanoate
• methyl (2S)-2-[[2-(2-methylbenzimidazol-1-yl)acetyl]amino]-3-phenylpropanoate
• AK-25935
• ANW-73749
• KB-05572
• N-[(2-Methyl-1H-benzimidazol-1-yl)acetyl]-L-phenylalanine
• N-[(2-methyl-benzoimidazol-1-yl)-acetyl]-phenylalanine
• PubChem22517
• AKOS016007710
• C20H21N3O3
• DTXSID10648614
• 40332-25-0
• methyl (2-(2-methyl-1H-benzo[d]imidazol-1-yl)acetyl)-L-phenylalaninate
• methyl (2S)-2-[2-(2-methyl-1H-1,3-benzodiazol-1-yl)acetamido]-3-phenylpropanoate
• Methyl N-[(2-methyl-1H-benzimidazol-1-yl)acetyl]-L-phenylalaninate

• Inchi： 1S/C20H21N3O3/c1-14-21-16-10-6-7-11-18(16)23(14)13-19(24)22-17(20(25)26-2)12-15-8-4-3-5-9-15/h3-11,17H,12-13H2,1-2H3,(H,22,24)/t17-/m0/s1
• InChI Key： JRBYMRQNQUJCFN-KRWDZBQOSA-N
• SMILES： O(C)C([C@H](CC1C=CC=CC=1)NC(CN1C(C)=NC2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 351.15800
• Monoisotopic Mass: 351.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 596.5°Cat760mmHg
• Flash Point: 314.6°C
• Refractive Index: 1.608
• PSA: 73.22000
• LogP: 2.63610

Additional information on (S)-Methyl 2-(2-(2-methyl-1H-benzo[d]imidazol-1-yl)acetamido)-3-phenylpropanoate

Comprehensive Overview of (S)-Methyl 2-(2-(2-methyl-1H-benzo[d]imidazol-1-yl)acetamido)-3-phenylpropanoate (CAS No. 40332-25-0)

(S)-Methyl 2-(2-(2-methyl-1H-benzo[d]imidazol-1-yl)acetamido)-3-phenylpropanoate (CAS No. 40332-25-0) is a specialized organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This compound, often referred to by its systematic name, features a benzo[d]imidazole core linked to a phenylpropanoate moiety, making it a valuable intermediate in the development of bioactive molecules. Its unique structure has garnered attention in the fields of medicinal chemistry and drug discovery, particularly for its potential role in modulating enzyme activity or receptor binding.

The growing interest in chiral compounds and asymmetric synthesis has placed (S)-Methyl 2-(2-(2-methyl-1H-benzo[d]imidazol-1-yl)acetamido)-3-phenylpropanoate at the forefront of modern organic chemistry. Researchers are increasingly exploring its utility in the synthesis of enantiomerically pure pharmaceuticals, a trend driven by the demand for more effective and safer drugs. The compound's stereochemical purity and functional group diversity make it a versatile building block for constructing complex molecular architectures.

In recent years, the rise of computational chemistry and AI-driven drug design has further highlighted the importance of compounds like (S)-Methyl 2-(2-(2-methyl-1H-benzo[d]imidazol-1-yl)acetamido)-3-phenylpropanoate. Its molecular properties are often studied using quantum mechanical calculations and molecular docking simulations, which help predict its interactions with biological targets. This aligns with the current focus on rational drug design and structure-activity relationships, topics frequently searched by professionals in the field.

The synthesis of (S)-Methyl 2-(2-(2-methyl-1H-benzo[d]imidazol-1-yl)acetamido)-3-phenylpropanoate typically involves multi-step organic reactions, including amide coupling and esterification. These processes are optimized for high yield and purity, catering to the stringent requirements of pharmaceutical applications. The compound's CAS No. 40332-25-0 serves as a unique identifier in chemical databases, facilitating its procurement and regulatory compliance.

From an industrial perspective, the demand for high-purity intermediates like (S)-Methyl 2-(2-(2-methyl-1H-benzo[d]imidazol-1-yl)acetamido)-3-phenylpropanoate is on the rise. Manufacturers are investing in green chemistry approaches to produce such compounds sustainably, addressing the global push for environmentally friendly synthesis. This resonates with the increasing consumer and regulatory emphasis on sustainable pharmaceuticals and reduced carbon footprint in chemical production.

In summary, (S)-Methyl 2-(2-(2-methyl-1H-benzo[d]imidazol-1-yl)acetamido)-3-phenylpropanoate (CAS No. 40332-25-0) represents a critical tool in modern chemical research. Its applications span drug discovery, asymmetric synthesis, and computational modeling, making it a compound of enduring relevance. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in advancing precision medicine and innovative therapeutics.